Cas no 184362-33-2 (Borate(1-),tetra-2-thienyl-, potassium (9CI))

• Product Name: Borate(1-),tetra-2-thienyl-, potassium (9CI)
• CAS No: 184362-33-2
• MF: C₁₆H₁₂BKS₄
• MW: 382.435779571533
• CID: 114305
• PubChem ID: 24870774
• Update Time: 2025-10-07

Borate(1-),tetra-2-thienyl-, potassium (9CI) Chemical and Physical Properties

Names and Identifiers

• Borate(1-),tetra-2-thienyl-, potassium (9CI)
• Potassium tetrakis(2-thienyl)borate
• potassium,tetrathiophen-2-ylboranuide
• potassium tetrakis(2-thienyl)boron
• Tetra-2-thienylborate potassium
• potassium:tetrathiophen-2-ylboranuide
• 184362-33-2
• SCHEMBL2852074
• Potassium tetra(thiophen-2-yl)borate(1-)
• potassium tetra-2-thienylborate
• DTXSID40635496
• potassium;tetrathiophen-2-ylboranuide

• MDL： MFCD01863504
• Inchi： 1S/C16H12BS4.K/c1-5-13(18-9-1)17(14-6-2-10-19-14,15-7-3-11-20-15)16-8-4-12-21-16;/h1-12H;/q-1;+1
• InChI Key： HNYWOQMQXVVVRO-UHFFFAOYSA-N
• SMILES： [K+].S1C=CC=C1[B-](C1=CC=CS1)(C1=CC=CS1)C1=CC=CS1

Computed Properties

• Exact Mass: 381.9551967g/mol
• Monoisotopic Mass: 381.9551967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: >350 °C (lit.)
• Solubility: Not determined

Borate(1-),tetra-2-thienyl-, potassium (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on Borate(1-),tetra-2-thienyl-, potassium (9CI)

Borate(1-), tetra-2-thienyl-, potassium (9CI) - A Comprehensive Overview

The compound Borate(1-), tetra-2-thienyl-, potassium (9CI), with the CAS number 184362-33-2, is a fascinating material that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This potassium borate derivative is characterized by its unique structure, which incorporates four 2-thienyl groups attached to a borate ion. The compound's structure and properties make it a valuable tool in various research and industrial applications.

Borate(1-), tetra-2-thienyl-, potassium (9CI) exhibits remarkable stability and reactivity due to the presence of the 2-thienyl groups. These groups contribute to the compound's electronic properties, making it an excellent candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent studies have highlighted its potential as a precursor for the synthesis of boron-containing heterocycles, which are highly sought after in medicinal chemistry.

The synthesis of Borate(1-), tetra-2-thienyl-, potassium (9CI) involves a multi-step process that typically begins with the reaction of potassium borate with 2-thiophenol derivatives. This reaction is carried out under controlled conditions to ensure high purity and yield. The resulting product is characterized by its bright yellow crystalline structure, which is stable under ambient conditions. Researchers have reported that the compound's stability is further enhanced by its ability to form strong hydrogen bonds with surrounding molecules.

In terms of applications, Borate(1-), tetra-2-thienyl-, potassium (9CI) has found extensive use in organic synthesis as a versatile building block. Its ability to act as both an electrophile and nucleophile makes it a valuable reagent in the construction of complex molecular architectures. For instance, recent studies have demonstrated its utility in the synthesis of bioactive compounds, including potential anticancer agents and antibiotics.

One of the most exciting developments involving Borate(1-), tetra-2-thienyl-, potassium (9CI) is its role in materials science. Researchers have successfully incorporated this compound into polymer matrices to create advanced materials with tailored electronic properties. These materials exhibit improved conductivity and mechanical strength, making them ideal for use in flexible electronics and energy storage devices.

From a medicinal chemistry perspective, Borate(1-), tetra-2-thienyl-, potassium (9CI) has shown promise as a lead compound for drug development. Its unique structure allows for easy functionalization, enabling researchers to explore various pharmacophores with potential therapeutic applications. Recent studies have focused on its ability to modulate key cellular pathways involved in inflammation and neurodegenerative diseases.

In conclusion, Borate(1-), tetra-2-thienyl-, potassium (9CI) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure, stability, and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its significance in the scientific community is expected to grow further.